Cas no 827328-61-0 ((2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride)

• Product Name: (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride
• CAS No: 827328-61-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1086831
• PubChem ID: 4555436
• Update Time: 2025-11-01

(2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-N-(4-methylbenzyl)ethanamine
• (2-methoxyethyl)(4-methylbenzyl)amine(SALTDATA: HCl)
• 2-methoxy-N-[(4-methylphenyl)methyl]ethanamine
• AKOS BC-2740
• AKOS000228968
• 827328-61-0
• (2-METHOXYETHYL)(4-METHYLBENZYL)AMINE
• SCHEMBL12317
• DTXSID50404216
• STK127527
• (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride

• MDL： MFCD07408119
• Inchi： 1S/C11H17NO/c1-10-3-5-11(6-4-10)9-12-7-8-13-2/h3-6,12H,7-9H2,1-2H3
• InChI Key： GMWZORPRRIRCIE-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.12190

Additional information on (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride

(2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride: An Overview of a Versatile Compound

(2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride (CAS No. 827328-61-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as MEMA-HCl, is a derivative of amines and exhibits unique properties that make it valuable in various applications, including drug development and chemical synthesis.

The chemical structure of (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride consists of a 2-methoxyethyl group and a 4-methylbenzyl group attached to an amine functional group, with the entire molecule being in the hydrochloride form. This structure imparts specific physical and chemical properties that are crucial for its applications. For instance, the presence of the methoxy group enhances the compound's solubility in polar solvents, while the benzyl group provides aromatic stability and reactivity.

Recent studies have highlighted the potential of (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The compound's amine functionality can be readily modified through various chemical reactions, making it a valuable starting material for the development of new therapeutic agents. For example, researchers at the University of California, San Francisco, have utilized MEMA-HCl in the synthesis of compounds with potential anti-inflammatory and analgesic properties.

In addition to its role in drug development, (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride has been explored for its potential in chemical synthesis. Its unique structure allows it to participate in a wide range of reactions, including nucleophilic substitution, condensation, and coupling reactions. These reactions are essential for the synthesis of complex organic molecules and have been utilized in various industrial processes. A recent study published in the Journal of Organic Chemistry demonstrated the use of MEMA-HCl in the synthesis of advanced materials with enhanced mechanical and thermal properties.

The physical properties of (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is highly soluble in water and common organic solvents such as ethanol and methanol. These properties make it easy to handle and process in laboratory settings, contributing to its widespread use in research and development.

Safety considerations are an important aspect when working with any chemical compound. While (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation when handling the compound.

In conclusion, (2-methoxyethyl)(4-methylbenzyl)amine Hydrochloride (CAS No. 827328-61-0) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique chemical structure and physical properties make it an attractive candidate for various applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its importance in the scientific community.